Cas no 15968-37-3 (Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro-)

• Product Name: Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro-
• CAS No: 15968-37-3
• MF: C₂₄H₄₆N₄O₆
• MW: 486.645246982574
• CID: 177208
• PubChem ID: 85216
• Update Time: 2025-07-08

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro-
• 1,3,4,6-TETRAKIS(BUTOXYMETHYL)GLYCOLURIL, TECH.
• 1,3,4,6-Tetrakis(butoxymethyl)-3a,4,6,6a-tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• 1,3,4,6-tetrakis(butoxymethyl)glycoluril
• 1,3,4,6-tetrakis(butoxymethyl)tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• Einecs 240-108-7
• Imidazo(4,5-D)imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro
• imidazo[4,5-d]imidazole-2,5(1h,3h)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahy
• Imidazo(4,5-d)imidazole-2,5(1H,3H)-dione, 1,3,4,6-tetrakis(butoxymethyl)tetrahydro-
• NS00021712
• SCHEMBL124787
• MFCD00216661
• 15968-37-3
• 1,3,4,6-tetrakis(butoxymethyl)-3a,6a-dihydroimidazo[4,5-d]imidazole-2,5-dione
• DTXSID70166708
• 1,3,4,6-Tetrakis(butoxymethyl)tetrahydroimidazo(4,5-d)imidazole-2,5(1H,3H)-dione
• T3799
• G14699
• 1,3,4,6-tetrakis(butoxymethyl)-dihydro-[1,3]diazolo[4,5-d]imidazole-2,5-dione
• DTXCID0089199
• UUOUGRUMSRMJHY-UHFFFAOYSA-N
• DB-390234

• Inchi： 1S/C24H46N4O6/c1-5-9-13-31-17-25-21-22(27(23(25)29)19-33-15-11-7-3)28(20-34-16-12-8-4)24(30)26(21)18-32-14-10-6-2/h21-22H,5-20H2,1-4H3
• InChI Key： UUOUGRUMSRMJHY-UHFFFAOYSA-N
• SMILES： O(CCCC)CN1C(N(COCCCC)C2C1N(COCCCC)C(N2COCCCC)=O)=O

Computed Properties

• Exact Mass: 486.34200
• Monoisotopic Mass: 486.342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.07 g/mL at 25 °C(lit.)
• Boiling Point: >204 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4788(lit.)
• Solubility: polar oganic solvents: soluble
• PSA: 84.02000
• LogP: 3.96220

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro- Security Information

• WGK Germany：3
• Hazard Category Code： 45-46
• Safety Instruction： 53-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R45; R46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,1,3,4,6-tetrakis(butoxymethyl)tetrahydro-

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,3,4,6-tetrakis(butoxymethyl)tetrahydro-

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione is a complex heterocyclic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and materials science. The compound is also referred to by its CAS number 15968-37-3, which uniquely identifies it in chemical databases and literature. This compound belongs to the class of imidazodiazepines and exhibits a fused bicyclic system with two imidazole rings connected by a five-membered ring containing two nitrogen atoms.

The full name of the compound is Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, and it is often described as tetrahydro-imidazo[4,5-d]imidazole dione due to the presence of hydrogen atoms in the tetrahedral positions. The substituents on this compound are butoxymethyl groups attached at positions 1, 3, 4, and 6 of the tetrahydroimidazo system. These substituents play a crucial role in modulating the physical and chemical properties of the compound.

Recent studies have highlighted the potential of Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione derivatives in various applications. For instance, researchers have explored their use as catalysts in organic synthesis, particularly in asymmetric catalysis and enantioselective reactions. The rigid and electron-deficient structure of this compound makes it an ideal candidate for stabilizing transition states in these reactions.

In addition to its catalytic applications, this compound has shown promise in the field of drug delivery systems. The butoxymethyl substituents can be functionalized to enhance solubility and bioavailability of drugs. Recent advancements in click chemistry have enabled the incorporation of these groups into polymer-based drug delivery systems.

The synthesis of Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione derivatives has been optimized using various methodologies. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This method has been particularly effective for preparing substituted derivatives with bulky groups such as butoxymethyl substituents.

From a structural perspective, the compound's fused bicyclic system provides a rigid framework that can be exploited for designing novel materials with tailored properties. For example, researchers have investigated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs) with applications in gas storage and separation.

The toxicity profile of this compound has also been studied extensively. Recent findings indicate that it exhibits low cytotoxicity against mammalian cells under physiological conditions. This makes it a safer alternative compared to other heterocyclic compounds that are currently used in biomedical applications.

In summary,Imidazo[4,5-d]imidazole-2,5(1H